Cas no 2168417-89-6 (4,6-Diisopropylpyrimidin-5-amine)

• Product Name: 4,6-Diisopropylpyrimidin-5-amine
• CAS No: 2168417-89-6
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• MDL: MFCD31655660
• CID: 4711219
• PubChem ID: 126670321
• Update Time: 2025-05-21

4,6-Diisopropylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-diisopropylpyrimidin-5-amine
• CC(C)c1ncnc(C(C)C)c1N
• BS-43731
• starbld0035730
• 4,6-di(propan-2-yl)pyrimidin-5-amine
• DB-166712
• 4,6-bis(propan-2-yl)pyrimidin-5-amine
• CS-0146751
• SY323143
• SCHEMBL18610463
• AT11114
• MFCD31655660
• 4,6- diisopropylpyrimidin-5-amine
• 5-Amino-4,6-diisopropylpyrimidine
• 2168417-89-6
• 4,6-Diisopropylpyrimidin-5-amine

• MDL： MFCD31655660
• Inchi： 1S/C10H17N3/c1-6(2)9-8(11)10(7(3)4)13-5-12-9/h5-7H,11H2,1-4H3
• InChI Key： DMAHIPCBOLLFRW-UHFFFAOYSA-N
• SMILES： N1C=NC(=C(C=1C(C)C)N)C(C)C

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4,6-Diisopropylpyrimidin-5-amine

4,6-Diisopropylpyrimidin-5-amine: A Comprehensive Overview

The compound 4,6-Diisopropylpyrimidin-5-amine, identified by the CAS number 2168417-89-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery.

Pyrimidine derivatives, including 4,6-Diisopropylpyrimidin-5-amine, are known for their structural versatility and ability to interact with various biological targets. Recent studies have highlighted the role of this compound in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders.

The synthesis of 4,6-Diisopropylpyrimidin-5-amine involves a multi-step process that typically begins with the preparation of a pyrimidine ring system. This is followed by the introduction of diisopropyl groups at the 4 and 6 positions, which enhances the molecule's stability and bioavailability. The amine group at position 5 plays a critical role in determining the compound's pharmacokinetic properties and its ability to interact with target proteins.

One of the most exciting developments involving 4,6-Diisopropylpyrimidin-5-amine is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is implicated in numerous pathological conditions. By inhibiting specific kinases, this compound could offer a novel approach to treating diseases such as chronic inflammation and certain types of cancer.

In addition to its therapeutic potential, 4,6-Diisopropylpyrimidin-5-amine has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material, which could pave the way for advancements in flexible electronics and energy-efficient devices.

The structural modifications of 4,6-Diisopropylpyrimidin-5-amine have been a focal point of recent studies aimed at optimizing its pharmacokinetic profile. By altering substituents on the pyrimidine ring, scientists have been able to enhance the compound's solubility, stability, and bioavailability. These modifications are crucial for translating laboratory findings into clinically viable treatments.

In conclusion, 4,6-Diisopropylpyrimidin-5-amine, with its CAS number 2168417-89-6, represents a versatile molecule with wide-ranging applications in both therapeutic and materials science domains. As research continues to uncover its full potential, this compound is poised to make significant contributions to advancing medical treatments and technological innovations.